Cas no 2229266-38-8 (2-hydroxy-3-(6-methoxy-1,3-dioxaindan-5-yl)-2-methylpropanoic acid)

• Product Name: 2-hydroxy-3-(6-methoxy-1,3-dioxaindan-5-yl)-2-methylpropanoic acid
• CAS No: 2229266-38-8
• MF: C₁₂H₁₄O₆
• MW: 254.235964298248
• CID: 6035754
• PubChem ID: 165743467
• Update Time: 2025-10-28

2-hydroxy-3-(6-methoxy-1,3-dioxaindan-5-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3-(6-methoxy-1,3-dioxaindan-5-yl)-2-methylpropanoic acid
• EN300-1989933
• 2229266-38-8

• Inchi： 1S/C12H14O6/c1-12(15,11(13)14)5-7-3-9-10(18-6-17-9)4-8(7)16-2/h3-4,15H,5-6H2,1-2H3,(H,13,14)
• InChI Key： BNKHWRAROJEUBN-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)(C)CC1C=C2C(=CC=1OC)OCO2

Computed Properties

• Exact Mass: 254.07903816g/mol
• Monoisotopic Mass: 254.07903816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 85.2Ų

Additional information on 2-hydroxy-3-(6-methoxy-1,3-dioxaindan-5-yl)-2-methylpropanoic acid

Introduction to 2-hydroxy-3-(6-methoxy-1,3-dioxaindan-5-yl)-2-methylpropanoic acid (CAS No. 2229266-38-8)

2-hydroxy-3-(6-methoxy-1,3-dioxaindan-5-yl)-2-methylpropanoic acid, identified by the chemical abstracts service number 2229266-38-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a hydroxy group, a methyl-substituted propanoic acid moiety, and a dioxaindan ring system. The presence of these functional groups and the overall molecular architecture imparts unique chemical properties that make it a valuable intermediate in the synthesis of biologically active agents.

The dioxaindan moiety, a fused bicyclic system containing two oxygen atoms, is particularly noteworthy due to its ability to influence the electronic and steric environment of adjacent functional groups. This structural feature has been exploited in various synthetic strategies to modulate the reactivity and selectivity of the molecule. In recent years, derivatives of dioxaindan have been explored for their potential applications in drug discovery, particularly as scaffolds for developing novel therapeutic agents.

One of the most compelling aspects of 2-hydroxy-3-(6-methoxy-1,3-dioxaindan-5-yl)-2-methylpropanoic acid is its versatility in synthetic chemistry. The compound serves as a versatile building block for constructing more complex molecules through various coupling reactions, such as esterification, amidation, and alkylation. These reactions are often facilitated by the presence of the hydroxyl and carboxylic acid functionalities, which can participate in nucleophilic substitution or condensation reactions under appropriate conditions.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 2-hydroxy-3-(6-methoxy-1,3-dioxaindan-5-yl)-2-methylpropanoic acid on both laboratory and industrial scales. For instance, catalytic hydrogenation techniques have been employed to introduce the desired stereocenters with high enantioselectivity, while protecting group strategies have been utilized to safeguard sensitive functional groups during multi-step syntheses. These innovations have significantly improved the accessibility of this compound for further chemical manipulation.

In the realm of pharmaceutical research, 2-hydroxy-3-(6-methoxy-1,3-dioxaindan-5-yl)-2-methylpropanoic acid has been investigated for its potential biological activity. Preliminary studies suggest that this compound may exhibit properties relevant to inflammation modulation and metabolic regulation. The dioxaindan scaffold is known to interact with various biological targets, including enzymes and receptors involved in these processes. While further research is needed to fully elucidate its pharmacological profile, these findings highlight its promise as a lead compound for drug development.

The synthesis of 2-hydroxy-3-(6-methoxy-1,3-dioxaindan-5-yl)-2-methylpropanoic acid also offers insights into green chemistry principles. Researchers have explored solvent-free reactions and catalytic systems that minimize waste and energy consumption. For example, solid-phase synthesis techniques have been employed to streamline the preparation process while reducing environmental impact. Such approaches align with the growing emphasis on sustainable practices in chemical manufacturing.

The structural complexity of 2-hydroxy-3-(6-methoxy-1,3-dioxaindan-5-yl)-2-methylpropanoic acid presents both challenges and opportunities for medicinal chemists. Computational modeling has played a crucial role in understanding its interactions with biological targets at the molecular level. By leveraging computational methods such as molecular dynamics simulations and quantum mechanical calculations, researchers can predict binding affinities and optimize lead structures for improved efficacy.

Another area of interest is the exploration of 2-hydroxy-3-(6-methoxy-1,3-dioxaindan-5-yl)-2-methylpropanoic acid as a chiral building block in asymmetric synthesis. The presence of multiple stereocenters allows for the preparation of enantiomerically pure derivatives, which are often essential for achieving high biological activity. Enantioselective catalytic methods have been developed to construct these derivatives with high precision, enabling access to libraries of stereochemically diverse compounds for screening purposes.

The role of CAS No. 2229266-38-8 in quality control and regulatory compliance cannot be overstated. Accurate identification and quantification of this compound are critical for ensuring consistency in pharmaceutical formulations. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to verify its purity and integrity throughout the synthesis process.

Future directions in the study of 2-hydroxy-3-(6-methoxy-1,3-dioxaindan-5-yi l)-2-methylpropanoic acid may involve interdisciplinary approaches combining organic chemistry with bioinformatics and artificial intelligence (AI). AI-driven virtual screening techniques can accelerate the identification of novel derivatives with enhanced biological activity by analyzing large datasets of chemical structures and their corresponding biological responses. This synergy between experimental chemistry and computational methods holds great potential for accelerating drug discovery efforts.

In conclusion, 2-hydroxy - 3 - ( 6 - meth oxy - 1 , 3 - do xai ndan - 5 - yl ) - 2 - me thylpr opano ic ac id ( CAS No . 2229266 - 38 - 8 ) represents a fascinating molecule with significant potential in pharmaceutical research . Its structural features , synthetic versatility , and preliminary biological activity make it a valuable asset for chemists exploring new therapeutic agents . As research continues to evolve , this compound is likely to play an increasingly important role in drug development pipelines .